Cas no 2228156-86-1 (5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine)

• Product Name: 5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine
• CAS No: 2228156-86-1
• MF: C₉H₁₀BrN₃O₃
• MW: 288.098001003265
• CID: 5965602
• PubChem ID: 165860566
• Update Time: 2025-10-24

5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine
• EN300-1922700
• 2228156-86-1
• 5-bromo-2-[(3-methylazetidin-3-yl)oxy]-3-nitropyridine

• Inchi： 1S/C9H10BrN3O3/c1-9(4-11-5-9)16-8-7(13(14)15)2-6(10)3-12-8/h2-3,11H,4-5H2,1H3
• InChI Key： NVJIIYYBJATTQQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])OC1(C)CNC1

Computed Properties

• Exact Mass: 286.99055g/mol
• Monoisotopic Mass: 286.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Additional information on 5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine

5-Bromo-2-(3-Methylazetidin-3-Yl)Oxy-3-NitroPyridine: A Comprehensive Overview

The compound 5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine, identified by the CAS number 2228156-86-1, is a highly specialized pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including a bromine substituent at the 5-position, a nitro group at the 3-position, and a 3-methylazetidinyl oxy group at the 2-position. These functional groups confer the molecule with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives like 5-bromo-2-(3-methylazetidin-3-yl)oxy-3-nitropyridine in drug discovery and development. The presence of the nitro group at the 3-position significantly influences the molecule's electronic properties, enhancing its potential as a precursor in the synthesis of bioactive compounds. Moreover, the bromine substituent at the 5-position introduces additional reactivity, which can be exploited in various organic transformations.

The synthesis of 5-bromo-2-(3-methylazetidin-3-yl)oxy-pyridine involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have reported optimized synthetic routes that improve yield and purity, ensuring scalability for industrial applications. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making this compound more accessible for large-scale production.

In terms of pharmacological applications, 5-bromo-oxy-nitro-pyridine derivatives have shown promise in targeting specific biological pathways. For instance, recent studies have demonstrated their potential as inhibitors of certain enzymes involved in inflammatory processes. This makes them attractive candidates for anti-inflammatory drug development. Additionally, their ability to modulate cellular signaling pathways suggests applications in oncology and neurodegenerative diseases.

The structural versatility of 5-bromo-oxy-nitro-pyridine also extends to its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations allows chemists to design derivatives with tailored properties. For example, substitution reactions at the bromine position can lead to compounds with enhanced solubility or bioavailability.

From an environmental perspective, understanding the fate and behavior of CAS No. 2228156-86-1 in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on evaluating its biodegradation pathways under aerobic and anaerobic conditions. These studies provide valuable insights into designing sustainable manufacturing processes and waste management strategies.

In conclusion, 5-bromo-oxy-nitro-pyridine represents a significant advancement in pyridine chemistry, offering diverse opportunities across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.